PKC

  • Bisindolylmaleimide i
    • CAS RN:
    • 133052-90-1
    • Molecular Formula:
    • C25H24N4O2
    • Molecular Weight:
    • 412.5 g/mol
    Description
    GF-109203X is a potent and highly selective PCK inhibitor, which inhibits PKC isozymes alpha, beta 1, beta 2, gamma, delta and epsilon in vitro . GF-109203X inhibited GSK-3 in vitro, when assayed either in cell ...
  • Ruboxistaurin Hydrochloride
    • CAS RN:
    • 169939-93-9
    • Molecular Formula:
    • C₂₈H₂₉ClN₄O₃
    • Molecular Weight:
    • 505 g/mol
    Description
    Ruboxistaurin hydrochloride is a isozyme-selective inhibitor of protein kinase C (PKC), a competitive reversible inhibitors of PKCβI and PKCβII with IC50 value of 4.7 nM and 5.9 nM respectivily.target: PKC β1/β2...
  • Enzastaurin
    • CAS RN:
    • 170364-57-5
    • Molecular Formula:
    • C₃₂H₂₉N₅O₂
    • Molecular Weight:
    • 515.6 g/mol
    Description
    Enzastaurin (LY317615) is a potent PKCβ selective inhibitor with IC50 of 6 nM, 6- to 20-fold selectivity against PKCα, PKCγ and PKCε.IC50 value: 6 nM [1]Target: PKCβin vitro: investigated, including MM.1S, MM.1R...